molecular formula C27H30O14 B7908647 Vitexin-2'-O-rhamnoside

Vitexin-2'-O-rhamnoside

Cat. No.: B7908647
M. Wt: 578.5 g/mol
InChI Key: LYGPBZVKGHHTIE-NQQFNCMQSA-N
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Description

Vitexin-2’'-O-rhamnoside is a flavonoid glycoside primarily found in the leaves of Crataegus pinnatifida Bge. var. major N. E. Br., a species of hawthorn. This compound is known for its broad spectrum of pharmacological properties, including anti-inflammatory, sedative, anti-arrhythmia, and antioxidative effects . It has been traditionally used in Chinese medicine for treating cardiovascular diseases and improving digestion.

Preparation Methods

Synthetic Routes and Reaction Conditions: Vitexin-2’'-O-rhamnoside can be synthesized through the extraction of hawthorn leaves using a solvent mixture of methanol, water, and acetic acid. The optimal extraction conditions involve a 60-minute extraction followed by a 25-minute separation using reversed-phase liquid chromatography .

Industrial Production Methods: Industrial production of Vitexin-2’'-O-rhamnoside involves the large-scale extraction of hawthorn leaves, followed by purification using chromatographic techniques. The process ensures high yield and purity of the compound, making it suitable for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions: Vitexin-2’'-O-rhamnoside undergoes various chemical reactions, including:

    Oxidation: It can be oxidized to form different oxidative derivatives.

    Reduction: Reduction reactions can modify its functional groups.

    Substitution: Substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions:

Major Products: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted compounds with modified pharmacological properties .

Mechanism of Action

Comparison with Similar Compounds

Vitexin-2’'-O-rhamnoside is unique among flavonoid glycosides due to its specific structure and pharmacological properties. Similar compounds include:

Vitexin-2’'-O-rhamnoside stands out due to its specific glycosidic linkage and its potent effects on cardiovascular health and oxidative stress.

Properties

IUPAC Name

8-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H30O14/c1-9-19(33)21(35)23(37)27(38-9)41-26-22(36)20(34)16(8-28)40-25(26)18-13(31)6-12(30)17-14(32)7-15(39-24(17)18)10-2-4-11(29)5-3-10/h2-7,9,16,19-23,25-31,33-37H,8H2,1H3/t9-,16-,19-,20-,21+,22+,23+,25+,26-,27+/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LYGPBZVKGHHTIE-NQQFNCMQSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C(C(C(C(O1)OC2C(C(C(OC2C3=C(C=C(C4=C3OC(=CC4=O)C5=CC=C(C=C5)O)O)O)CO)O)O)O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1[C@H]([C@@H]([C@@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2C3=C(C=C(C4=C3OC(=CC4=O)C5=CC=C(C=C5)O)O)O)CO)O)O)O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H30O14
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

578.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Vitexin-2'-O-rhamnoside
Reactant of Route 2
Vitexin-2'-O-rhamnoside
Reactant of Route 3
Vitexin-2'-O-rhamnoside
Reactant of Route 4
Vitexin-2'-O-rhamnoside
Reactant of Route 5
Vitexin-2'-O-rhamnoside
Reactant of Route 6
Vitexin-2'-O-rhamnoside

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